Cas no 2097950-11-1 (1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride)

• Product Name: 1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride
• CAS No: 2097950-11-1
• MF: C₁₀H₁₅Cl₂N
• MW: 220.138800859451
• CID: 5580880
• PubChem ID: 86263154
• Update Time: 2025-06-11

1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride
• F2167-2216
• AKOS026747832
• 1-(3-chlorophenyl)-2-methylpropan-1-amine;hydrochloride
• 2097950-11-1

• Inchi： 1S/C10H14ClN.ClH/c1-7(2)10(12)8-4-3-5-9(11)6-8;/h3-7,10H,12H2,1-2H3;1H
• InChI Key： KUYRYBWEQNSWCD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(C)C)N.Cl

Computed Properties

• Exact Mass: 219.0581549g/mol
• Monoisotopic Mass: 219.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride

Introduction to 1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 2097950-11-1)

1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2097950-11-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of amine derivatives and has garnered attention due to its structural properties and potential biological activities. The presence of a 3-chlorophenyl group and a 2-methylpropan-1-amine moiety contributes to its unique chemical profile, making it a valuable scaffold for further chemical modifications and biological evaluations.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications, particularly in drug formulation and bioavailability studies. This solubility advantage allows for more efficient delivery systems and improved pharmacokinetic profiles, which are essential considerations in the development of new therapeutic agents.

In recent years, there has been growing interest in the development of novel compounds that exhibit inhibitory effects on various biological targets. 1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride has been investigated for its potential role in modulating enzymatic pathways and receptor interactions. Preliminary studies suggest that this compound may interact with targets involved in neurotransmitter signaling, making it a candidate for further exploration in the treatment of neurological disorders.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive chemical modifications. Researchers have explored various derivatives of 1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride to optimize its pharmacological properties. For instance, modifications to the 3-chlorophenyl group have been shown to influence binding affinity and selectivity, while alterations to the 2-methylpropan-1-amine moiety can affect metabolic stability and bioavailability.

The synthesis of 1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride involves multi-step organic reactions, including chlorination, alkylation, and salt formation. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. These synthetic strategies often incorporate catalytic processes and green chemistry principles to minimize environmental impact while maximizing efficiency.

From a computational chemistry perspective, molecular modeling techniques have been utilized to predict the binding interactions of 1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride with biological targets. These studies provide insights into the compound's mechanism of action and help guide the design of more effective derivatives. Additionally, high-throughput screening (HTS) approaches have been used to identify novel analogs with enhanced pharmacological properties.

The pharmacological profile of 1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride has been evaluated through in vitro and in vivo experiments. In cell-based assays, this compound has demonstrated potential as an inhibitor of certain enzymes implicated in inflammation and pain signaling. Animal models have further supported these findings, showing promising results in reducing inflammatory responses and alleviating pain-related symptoms.

Future research directions for 1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride include exploring its efficacy in treating chronic inflammatory conditions and neurological disorders. The compound's ability to modulate neurotransmitter pathways makes it a promising candidate for therapeutic applications such as depression, anxiety disorders, and neurodegenerative diseases. Additionally, studies are underway to investigate its potential role in cancer research, particularly in targeting pathways involved in tumor growth and progression.

The regulatory landscape for novel pharmaceutical compounds like 1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the compound is produced consistently and safely for clinical use. As research progresses, additional data will be required to support its potential as a therapeutic agent, including toxicology studies and clinical trials.

In conclusion,1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 2097950-11-1) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical results, make it a valuable compound for further investigation. As research continues to uncover new biological targets and synthetic methodologies,1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride is poised to play an important role in the development of next-generation therapeutics.